4’-Hydroxy Atomoxetine Glucuronide
4’-Hydroxy Atomoxetine Glucuronide
4’-Hydroxy Atomoxetine Glucuronide is a metabolite of Atomoxetine.
Brand Name:
Vulcanchem
CAS No.:
540729-08-6
VCID:
VC0194873
InChI:
InChI=1S/C23H29NO8/c1-13-12-15(30-23-20(27)18(25)19(26)21(32-23)22(28)29)8-9-16(13)31-17(10-11-24-2)14-6-4-3-5-7-14/h3-9,12,17-21,23-27H,10-11H2,1-2H3,(H,28,29)/t17-,18+,19+,20+,21?,23-/m1/s1
SMILES:
CC1=C(C=CC(=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O)OC(CCNC)C3=CC=CC=C3
Molecular Formula:
C23H29NO8
Molecular Weight:
447.49
4’-Hydroxy Atomoxetine Glucuronide
CAS No.: 540729-08-6
Impurities
VCID: VC0194873
Molecular Formula: C23H29NO8
Molecular Weight: 447.49
Purity: > 95%
| CAS No. | 540729-08-6 |
|---|---|
| Product Name | 4’-Hydroxy Atomoxetine Glucuronide |
| Molecular Formula | C23H29NO8 |
| Molecular Weight | 447.49 |
| IUPAC Name | (3S,4S,5S,6S)-3,4,5-trihydroxy-6-[3-methyl-4-[(1R)-3-(methylamino)-1-phenylpropoxy]phenoxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C23H29NO8/c1-13-12-15(30-23-20(27)18(25)19(26)21(32-23)22(28)29)8-9-16(13)31-17(10-11-24-2)14-6-4-3-5-7-14/h3-9,12,17-21,23-27H,10-11H2,1-2H3,(H,28,29)/t17-,18+,19+,20+,21?,23-/m1/s1 |
| SMILES | CC1=C(C=CC(=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O)OC(CCNC)C3=CC=CC=C3 |
| Appearance | White to Off-White Solid |
| Melting Point | 156-163˚C |
| Description | 4’-Hydroxy Atomoxetine Glucuronide is a metabolite of Atomoxetine. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 3-Methyl-4-[(1R)-3-(methylamino)-1-phenylpropoxy]phenyl-D-Glucopyranosiduronic Acid; 4-Hydroxyatomoxetine-O-glucuronide; 4'-Hydroxy atomoxetine b-D-glucuronide; 3-Methyl-4-[(1R)-3-(MethylaMino)-1-phenylpropoxy]phenyl; 4’-Hydroxy Atomoxetine -D-Glucuronide |
| PubChem Compound | 46781725 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume